Cas no 90877-86-4 (1-Butyl-4-(methanesulfonyl)benzene)

• Product Name: 1-Butyl-4-(methanesulfonyl)benzene
• CAS No: 90877-86-4
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 2812998
• PubChem ID: 13235504
• Update Time: 2025-04-21

1-Butyl-4-(methanesulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• DTXSID50530781
• SCHEMBL7216900
• 1-Butyl-4-(methanesulfonyl)benzene
• Benzene, 1-butyl-4-(methylsulfonyl)-
• DTXCID80481570
• 90877-86-4

• Inchi： 1S/C11H16O2S/c1-3-4-5-10-6-8-11(9-7-10)14(2,12)13/h6-9H,3-5H2,1-2H3
• InChI Key： JDDMVQYOBAIHLE-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CCCC)(=O)=O

Computed Properties

• Exact Mass: 212.08710092Da
• Monoisotopic Mass: 212.08710092Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų